Cas no 2411073-20-4 (ethyl 2-(oxolan-3-ylidene)acetate)

• Product Name: ethyl 2-(oxolan-3-ylidene)acetate
• CAS No: 2411073-20-4
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 5175075
• PubChem ID: 101393316
• Update Time: 2025-06-13

ethyl 2-(oxolan-3-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(dihydro-3(2H)-furanylidene)-, ethyl ester, (2Z)-
• ethyl 2-(oxolan-3-ylidene)acetate

• Inchi： 1S/C8H12O3/c1-2-11-8(9)5-7-3-4-10-6-7/h5H,2-4,6H2,1H3/b7-5-
• InChI Key： HSQDLACMABTYTM-ALCCZGGFSA-N
• SMILES： C(OCC)(=O)/C=C1/CCOC/1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on ethyl 2-(oxolan-3-ylidene)acetate

Ethyl 2-(Oxolan-3-ylidene)acetate (CAS No. 2411073-20-4): An Overview of Its Structure, Properties, and Applications

Ethyl 2-(oxolan-3-ylidene)acetate (CAS No. 2411073-20-4) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its distinctive molecular structure, which includes an ethyl ester group and a substituted oxolan ring. The oxolan-3-ylidene moiety is particularly noteworthy for its ability to participate in a wide range of chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of ethyl 2-(oxolan-3-ylidene)acetate is C₉H₁₄O₃, and its molecular weight is approximately 166.20 g/mol. The compound is typically synthesized through the condensation of ethyl acetoacetate with an appropriate aldehyde or ketone, followed by cyclization to form the oxolan ring. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In terms of physical properties, ethyl 2-(oxolan-3-ylidene)acetate is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's boiling point is around 180°C at atmospheric pressure, and it exhibits moderate stability under standard laboratory conditions. However, it can be sensitive to strong acids and bases, which can lead to hydrolysis or other degradation reactions.

One of the key areas of research involving ethyl 2-(oxolan-3-ylidene)acetate is its potential as a building block for the synthesis of bioactive compounds. Recent studies have shown that this compound can serve as a precursor for the preparation of various pharmaceuticals and agrochemicals. For example, researchers at the University of California, Berkeley, have reported the use of ethyl 2-(oxolan-3-ylidene)acetate in the synthesis of novel antiviral agents that show promising activity against influenza viruses. The unique structure of the compound allows for the introduction of functional groups that enhance its biological activity and selectivity.

Another important application of ethyl 2-(oxolan-3-ylidene)acetate is in the field of materials science. The compound's ability to undergo controlled polymerization reactions has led to its use in the development of advanced polymers with tailored properties. For instance, scientists at the Massachusetts Institute of Technology (MIT) have utilized ethyl 2-(oxolan-3-ylidene)acetate as a monomer in the synthesis of biodegradable polymers for biomedical applications. These polymers have shown excellent biocompatibility and degradation profiles, making them suitable for use in drug delivery systems and tissue engineering.

The environmental impact of ethyl 2-(oxolan-3-ylidene)acetate has also been a subject of interest. Studies have shown that the compound can be synthesized using green chemistry principles, which minimize waste generation and reduce environmental impact. For example, researchers at the University of Cambridge have developed a catalytic process that uses renewable feedstocks and mild reaction conditions to produce ethyl 2-(oxolan-3-ylidene)acetate with high efficiency and selectivity. This approach not only reduces the ecological footprint but also enhances the economic viability of large-scale production.

In conclusion, ethyl 2-(oxolan-3-ylidene)acetate (CAS No. 2411073-20-4) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique molecular structure and favorable physical properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, ethyl 2-(oxolan-3-ylidene)acetate is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.